Cas no 1779477-78-9 (4-(1-aminoethyl)thian-4-ol)

• Product Name: 4-(1-aminoethyl)thian-4-ol
• CAS No: 1779477-78-9
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6206195
• PubChem ID: 105431768
• Update Time: 2025-10-28

4-(1-aminoethyl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminoethyl)thian-4-ol
• 1779477-78-9
• EN300-1640297

• Inchi： 1S/C7H15NOS/c1-6(8)7(9)2-4-10-5-3-7/h6,9H,2-5,8H2,1H3
• InChI Key： RWEIHRADWIXDHB-UHFFFAOYSA-N
• SMILES： S1CCC(C(C)N)(CC1)O

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-(1-aminoethyl)thian-4-ol

4-(1-Aminoethyl)thian-4-ol: A Comprehensive Overview

4-(1-Aminoethyl)thian-4-ol (CAS No. 1779477-78-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as thianol derivative, has garnered attention due to its unique structural properties and potential applications in drug design and development. The molecule consists of a thiane ring, which is a sulfur-containing analog of cyclohexane, substituted with an aminoethyl group at the 4-position. This substitution imparts distinct chemical and biological characteristics to the compound.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. The thiane ring in 4-(1-aminoethyl)thian-4-ol serves as a versatile scaffold for various functional groups, making it a valuable building block for synthesizing bioactive molecules. The presence of the amino group further enhances its reactivity and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors.

The synthesis of 4-(1-aminoethyl)thian-4-ol involves a multi-step process that typically begins with the preparation of the thiane ring. Researchers have employed various methods, including the use of thiirane intermediates or direct cyclization reactions, to construct this core structure. The introduction of the aminoethyl group is often achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions and desired stereochemistry.

One of the most promising applications of 4-(1-aminoethyl)thian-4-ol lies in its potential as a precursor for bioactive compounds. For instance, recent investigations have explored its role in the development of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate enzyme activity through non-covalent interactions has been extensively studied using computational modeling and experimental techniques.

In addition to its pharmacological applications, 4-(1-aminoethyl)thian-4-ol has also been examined for its role in materials science. Its sulfur-based structure contributes to its stability under certain conditions, making it a candidate for use in advanced materials such as polymers or nanoparticles. Researchers have investigated its ability to form self-assembled monolayers or serve as a ligand in metalloorganic frameworks.

The chemical properties of 4-(1-aminoethyl)thian-4-ol are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. For example, its solubility in polar solvents has been found to be significantly higher than that of analogous hydrocarbon compounds due to the presence of the hydrophilic amino group. This property is advantageous for drug delivery applications where solubility is critical for bioavailability.

Recent advancements in analytical techniques have also enabled more precise characterization of 4-(1-aminoethyl)thian-4-ol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into the compound's stereochemistry and dynamic behavior at the molecular level.

In conclusion, 4-(1-aminoethyl)thian-4-ol (CAS No. 1779477-78-9) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of novel bioactive molecules and materials. As research continues to uncover new aspects of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.